Cas no 1227490-59-6 (3-Bromo-2-methoxypyridine-4-methanol)

• Product Name: 3-Bromo-2-methoxypyridine-4-methanol
• CAS No: 1227490-59-6
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• CID: 4927576
• Update Time: 2025-11-01

3-Bromo-2-methoxypyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-methoxypyridine-4-methanol

• Inchi： 1S/C7H8BrNO2/c1-11-7-6(8)5(4-10)2-3-9-7/h2-3,10H,4H2,1H3
• InChI Key： NHGPLBBOUAXTNA-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=CC=1CO)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• XLogP3: 1
• Topological Polar Surface Area: 42.4

Additional information on 3-Bromo-2-methoxypyridine-4-methanol

Recent Advances in the Application of 3-Bromo-2-methoxypyridine-4-methanol (CAS: 1227490-59-6) in Chemical Biology and Pharmaceutical Research

3-Bromo-2-methoxypyridine-4-methanol (CAS: 1227490-59-6) is a pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its bromo and methoxy functional groups, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most notable applications of 3-Bromo-2-methoxypyridine-4-methanol is its role as a building block in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability to modulate their activity has profound implications for treating malignancies. Researchers have utilized this compound to develop novel inhibitors that exhibit high selectivity and potency against specific kinase isoforms. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 3-Bromo-2-methoxypyridine-4-methanol in the synthesis of a new class of EGFR inhibitors, which showed promising results in preclinical models of non-small cell lung cancer.

In addition to its role in kinase inhibitor development, 3-Bromo-2-methoxypyridine-4-methanol has also been explored for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of pyridine-based compounds derived from this intermediate, which exhibited potent activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for addressing the growing challenge of antibiotic resistance.

The synthetic versatility of 3-Bromo-2-methoxypyridine-4-methanol is further underscored by its use in the development of fluorescent probes for biological imaging. A 2022 study in Chemical Communications detailed the incorporation of this compound into a fluorescent tag that selectively binds to specific cellular proteins, enabling real-time visualization of protein dynamics in live cells. This advancement has significant implications for understanding cellular processes and developing targeted therapies.

Despite these promising developments, challenges remain in the large-scale production and optimization of 3-Bromo-2-methoxypyridine-4-methanol-based compounds. Issues such as yield optimization, scalability, and pharmacokinetic properties need to be addressed to fully realize their therapeutic potential. Ongoing research is focused on refining synthetic protocols and exploring novel derivatives to overcome these limitations.

In conclusion, 3-Bromo-2-methoxypyridine-4-methanol (CAS: 1227490-59-6) represents a valuable tool in chemical biology and pharmaceutical research. Its applications span from drug discovery to biological imaging, highlighting its versatility and potential. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in the development of next-generation therapeutics.